5-Methyl-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]-1,2-oxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H13F3N4O2/c1-8-4-11(20-23-8)13(22)19-10-6-21(7-10)12-5-9(2-3-18-12)14(15,16)17/h2-5,10H,6-7H2,1H3,(H,19,22)
• InChI Key: QDPOGWRKGIEBNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2CN(C2)C3=NC=CC(=C3)C(F)(F)F
• Molecular Formula: C14H13F3N4O2
• Molecular Weight: 326.27 g/mol

Description

The compound “5-Methyl-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]-1,2-oxazole-3-carboxamide” is a complex organic molecule that contains several functional groups and rings. These include a trifluoromethyl group, a pyridine ring, an azetidine ring, and an oxazole ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the trifluoromethyl group could be introduced using a trifluoromethylation reagent. The pyridine and azetidine rings could be formed using cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The trifluoromethyl group is a strong electron-withdrawing group, which would affect the electronic structure of the molecule. The nitrogen in the azetidine and pyridine rings could participate in hydrogen bonding.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions, depending on the conditions. For example, the trifluoromethyl group could potentially be replaced with other groups in a substitution reaction. The nitrogen in the azetidine and pyridine rings could act as a nucleophile in certain reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the trifluoromethyl group could increase its lipophilicity, affecting its solubility in different solvents. The nitrogen in the azetidine and pyridine rings could influence its acidity and basicity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it might interact with a specific protein or enzyme in the body. The trifluoromethyl group, for instance, is often found in pharmaceuticals and can enhance the ability of a drug to penetrate cells.

Future Directions

Future research could explore the potential uses of this compound, such as in the development of new drugs or materials. The trifluoromethyl group, in particular, is of interest in the field of medicinal chemistry.